[(2-Methoxy-6-methylphenyl)methyl](triphenyl)phosphanium bromide

• CAS No.: 89244-41-7
• Molecular Formula: C27H26BrOP
• Molecular Weight: 477.4 g/mol
• IUPAC Name: (2-methoxy-6-methylphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C27H26OP.BrH/c1-22-13-12-20-27(28-2)26(22)21-29(23-14-6-3-7-15-23,24-16-8-4-9-17-24)25-18-10-5-11-19-25;/h3-20H,21H2,1-2H3;1H/q+1;/p-1
• InChI Key: GCYWBJISSSQKNV-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=CC=C1)OC)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

[(2-Methoxy-6-methylphenyl)methyl](triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C27H26BrOP and its molecular weight is 477.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 4.34 g of N-bromosuccinimide and 0.54 g of benzoyl peroxide were added to a solution of 3.03 g of 2,3-dimethylanisole in 70 ml of carbon tetrachloride, the mixture was heated under reflux for 30 minutes. After cooling, insoluble solid in the reaction mixture were filtered off and the filtrate was concentrated under reduced pressure to give an oil. The obtained oil was dissolved in 50 ml of benzene, and 5.82 g of triphenylphosphine was added to the solution. The mixture was heated under reflux for 11 hours. After cooling, the precipitated crystals were collected by filtration and recrystallized from methylene chloride-benzene to give 6.51 g of (2-methoxy-6-methylbenzyl)(triphenyl)phosphonium bromide as colorless crystals.